1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

• IUPAC Name: 1-methoxy-3-methyl-7,8,9,10-tetrahydrobenzo[c]chromen-6-one
• InChI: InChI=1S/C15H16O3/c1-9-7-12(17-2)14-10-5-3-4-6-11(10)15(16)18-13(14)8-9/h7-8H,3-6H2,1-2H3
• InChI Key: XIFWOTCGKOSXKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OC
• Molecular Formula: C15H16O3
• Molecular Weight: 244.28 g/mol

Description

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a chemical compound with the molecular formula C15H16O3 and a molecular weight of 244.293 g/mol . This compound belongs to the class of benzo[c]chromen-6-ones, which are known for their diverse biological activities and potential therapeutic applications .

Preparation Methods

The synthesis of 1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as substituted phenols and ketones.

Reaction Conditions: The reaction conditions often include the use of acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperatures to facilitate the formation of the desired product.

Industrial Production: Industrial production methods may involve large-scale batch reactors, continuous flow systems, and purification techniques like crystallization or chromatography to ensure high purity and yield.

Chemical Reactions Analysis

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Substitution reactions, such as nucleophilic aromatic substitution, can introduce different functional groups into the molecule, enhancing its chemical diversity.

Scientific Research Applications

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules with potential pharmaceutical applications.

Biology: The compound’s biological activities, such as antioxidant and anti-inflammatory properties, make it a subject of interest in biological research.

Medicine: Research has shown its potential as a phosphodiesterase II inhibitor, which could be useful in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Industry: Its unique chemical properties make it valuable in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 1-methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes like phosphodiesterase II, inhibiting their activity and thereby modulating cellular signaling pathways.

Pathways Involved: By inhibiting phosphodiesterase II, the compound can increase the levels of cyclic AMP (cAMP) in cells, leading to various physiological effects, including neuroprotection and anti-inflammatory responses.

Comparison with Similar Compounds

1-Methoxy-3-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one can be compared with other similar compounds:

3-Methoxy-4-methyl-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one: This compound has a similar structure but with a different substitution pattern, which may result in different biological activities.

1,3-Dihydroxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one: The presence of hydroxyl groups in this compound can enhance its antioxidant properties compared to this compound.

2-Ethyl-3-methoxy-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one: The ethyl substitution in this compound may affect its pharmacokinetic properties and biological activity.